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Compound of Interest |

1-(2-
Compound Name: fluorophenyl)cyclopropanecarboxy
lic acid

Cat. No.: B1351642

\ J

CAS Number: 306298-00-0
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a consolidated overview of the available scientific and safety
information for 1-(2-fluorophenyl)cyclopropanecarboxylic acid. The data presented is based
on publicly accessible resources. It is important to note that this compound is primarily
available as a research chemical for early-stage discovery, and as such, comprehensive
biological and experimental data is limited.

Physicochemical Properties

1-(2-fluorophenyl)cyclopropanecarboxylic acid is a solid organic compound. Its core
structure consists of a cyclopropane ring and a fluorophenyl group, moieties that are of
significant interest in medicinal chemistry. The cyclopropane ring introduces conformational
rigidity, while the fluorine atom can modulate physicochemical properties such as metabolic
stability and binding affinity.[1][2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1351642?utm_src=pdf-interest
https://www.benchchem.com/product/b1351642?utm_src=pdf-body
https://www.benchchem.com/product/b1351642?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12614229/
https://www.myskinrecipes.com/shop/en/cyclopropane-carboxylic-acids/172756-2-4-fluorophenylcyclopropanecarboxylic-acid.html?SubmitCurrency=1&id_currency=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C10HoFO2 [3]

Molecular Weight 180.18 g/mol

CAS Number 306298-00-0 [3]

Physical Form Solid [4]

Boiling Point 311.4 °C at 760 mmHg [4]

Flash Point 142.1 °C [4]

InChl Key MVQOOJINHXHBCGK- n
UHFFFAOYSA-N

SMILES String 0=C(0O)C1(c2ccccc2F)CC1

Purity Typically =295% - 98% (Varies e

by supplier)

Biological and Pharmacological Context

While specific biological activity data for 1-(2-fluorophenyl)cyclopropanecarboxylic acid is
not available in the public domain, the broader class of cyclopropanecarboxylic acid derivatives
has been investigated for various therapeutic applications.

Derivatives of cyclopropane carboxylic acids are recognized as valuable building blocks in drug
discovery.[6] They have been explored as:

o Antidepressants: A series of 1-aryl-2-(aminomethyl)cyclopropanecarboxylic acid derivatives
have shown potential antidepressant activity.[7]

e Enzyme Inhibitors: Cyclopropane-1,2-dicarboxylic acids have been used to investigate the
binding modes of small molecules to enzymes like O-acetylserine sulfhydrylase, which is
crucial for cysteine biosynthesis in bacteria.[8]

o Metabolic Modulators: Cyclopropane carboxylate has been shown to affect hepatic pyruvate
metabolism by inhibiting the mitochondrial monocarboxylate transporter.[9] It can also inhibit
fatty acid oxidation.[9] The metabolic fate of some drugs can lead to cyclopropane carboxylic
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acid metabolites, which have been implicated in idiosyncratic hepatic toxicity by interfering
with mitochondrial function.[10]

o Prodrugs: Esters of cyclopropanecarboxylic acid have been investigated as potential
prodrugs due to their enhanced hydrolytic stability.[11]

It is important to emphasize that these activities are associated with related compounds and
not directly with 1-(2-fluorophenyl)cyclopropanecarboxylic acid itself. Further research
would be required to determine its specific biological profile.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of 1-(2-
fluorophenyl)cyclopropanecarboxylic acid are not readily available in the reviewed
literature. Commercial suppliers indicate that the product is intended for early discovery
research and that they do not typically collect or provide analytical data.[12]

A general approach to the synthesis of similar chiral small rings bearing fluoroalkyl substituents
involves the enantioselective C-H arylation of a-fluoroalkyl cyclopropane- and cyclobutane-
carboxylic acids.[1] A potential, though not specific, reaction scheme could involve a palladium-
catalyzed reaction.

Logical Workflow for Potential Synthesis

Caption: A generalized workflow for the enantioselective C-H arylation of cyclopropane
carboxylic acids.

Signaling Pathways

The current body of scientific literature does not contain information linking 1-(2-
fluorophenyl)cyclopropanecarboxylic acid to any specific signaling pathways.

Safety Information

Safety data sheets provide the following hazard information.
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Hazard . GHS . Hazard
Classification ) Signal Word
Category Pictogram Statement
o GHSO07 _
o Acute Toxicity 4, ) ) H302: Harmful if
Acute Toxicity (Exclamation Warning
Oral swallowed
Mark)
Combustible
Storage Class ) - - 11
Solids

Users should handle this compound in a well-ventilated area, using appropriate personal
protective equipment, including gloves and safety glasses.[13][14][15]

Conclusion

1-(2-fluorophenyl)cyclopropanecarboxylic acid (CAS 306298-00-0) is a commercially
available compound for research purposes. While its specific biological functions have not
been detailed in the literature, its structural motifs are of considerable interest in medicinal
chemistry. The lack of comprehensive public data underscores the opportunity for further
investigation into the synthesis, biological activity, and therapeutic potential of this and related
molecules. Researchers are advised to use the information in this guide as a starting point and
to conduct their own comprehensive evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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